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Compound of Interest

Compound Name: Scandium hydroxide

Cat. No.: B097413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of scandium
hydroxide, Sc(OH)s. It is designed to be a core resource for professionals in research,
scientific, and drug development fields who require a deep understanding of the chemical
properties of this compound. This document synthesizes available quantitative data, outlines
detailed experimental protocols for solubility determination, and presents visual representations
of key chemical pathways and workflows.

Quantitative Solubility Data

The solubility of scandium hydroxide in water is a critical parameter for its handling,
application, and process development. The following tables summarize the key quantitative
data available for Sc(OH)s.

Table 1: Solubility of Scandium Hydroxide in Water at 25°C
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Parameter Value Unit Notes

In freshly prepared

Molar Solubility 0.0279[1] mol/L )
solution.
. Calculated from molar
Mass Solubility 0.268[1] /100 mL N
solubility.
pH of Saturated Indicates a slightly
_ 7.85[1] - . .
Solution alkaline solution.
N After conversion to
Aged Molar Solubility 0.0008[1] mol/L

ScO(OH).[1]

Table 2: Solubility Product Constant (Ksp) of Scandium Hydroxide at 25°C

Ksp Value Source
2.22x10™3 Multiple Sources[1]
8.0x10-3 Alternative Value

Table 3: Solubility of Scandium Hydroxide in Alkaline Solution

NaOH Concentration (mol/L) Sc(OH)s Solubility (g/L)

11.7 5.0

Note: Scandium hydroxide exhibits amphoteric behavior, dissolving in both acidic and basic

solutions.

Experimental Protocols for Solubility Determination

Accurate determination of the solubility of scandium hydroxide is essential for many research
and development applications. The following are detailed methodologies for key experiments,
adapted from established protocols for metal hydroxides.
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Determination of Molar Solubility and Ksp by Acid-Base
Titration

This method relies on the titration of a saturated scandium hydroxide solution with a
standardized acid to determine the hydroxide ion concentration.

Materials:

Scandium hydroxide, solid

» Deionized water

» Standardized hydrochloric acid (HCI) solution (e.g., 0.01 M)

¢ Phenolphthalein indicator

o Burette, pipette, conical flasks, beakers

e Magnetic stirrer and stir bar

« Filtration apparatus (funnel, filter paper)

Procedure:

o Preparation of a Saturated Solution:

o Add an excess of solid scandium hydroxide to a beaker containing deionized water.

o Stir the mixture vigorously with a magnetic stirrer for a prolonged period (e.g., 24 hours) to
ensure equilibrium is reached. The presence of undissolved solid is necessary to confirm
saturation.

o Allow the solution to settle.
o Filtration:

o Carefully filter the supernatant through a fine filter paper to remove all undissolved
Sc(OH)s particles. The filtrate is the saturated solution.
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o Titration:

o Pipette a known volume (e.g., 25.00 mL) of the clear, saturated scandium hydroxide
solution into a conical flask.

o Add a few drops of phenolphthalein indicator to the flask. The solution should turn faintly
pink.

o Fill a burette with the standardized HCI solution and record the initial volume.

o Titrate the scandium hydroxide solution with the HCI until the pink color just disappears.
Record the final volume of HCI.

o Repeat the titration at least two more times to ensure consistent results.
Calculations:

Moles of HCI used:

o Moles HCI = Molarity of HCI x Volume of HCI (in L)

Moles of OH~ in the sample:

o From the balanced equation: Sc(OH)s(aq) + 3HCIl(aq) — ScCls(aq) + 3H20(l), the mole
ratio of Sc(OH)s to HCl is 1:3, and the mole ratio of OH~ to HCl is 1:1.

o Moles OH~ = Moles HCI

Concentration of OH~ in the saturated solution:

o [OH~] = Moles OH~ / Volume of Sc(OH)s solution (in L)

Concentration of Sc3* in the saturated solution:

o From the dissolution equilibrium: Sc(OH)s3(s) = Sc3*(aq) + 30H-(aq)

o [Sc3*]=[OH]/3

Molar Solubility (s) of Sc(OH)s:
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o s =[Sc3*]
e Solubility Product Constant (Ksp):
o Ksp = [Sc3*][OH]? = (s)(3s)3 = 27s*
Determination of Solubility by pH Measurement

This method offers a simpler, non-titrimetric approach to estimate the solubility product.

Materials:

Scandium hydroxide, solid

Deionized water

Calibrated pH meter and electrode

Beakers

Magnetic stirrer and stir bar

Procedure:

e Preparation of a Saturated Solution:

o Prepare a saturated solution of scandium hydroxide as described in the titration method.

e pH Measurement:

o Immerse the calibrated pH electrode into the clear, saturated solution.

o Record the stable pH reading.

Calculations:

e pOH of the solution:

o pOH = 14.00 - pH
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» Concentration of OH":
o [OH-]=10-P°H

o Concentration of Sc3+ and Molar Solubility (s):
o [Sc3*]=s=[OH"]/3

 Solubility Product Constant (Ksp):
o Ksp =[Sc3*][OH]? = (s)(3s)3 = 27s*

Gravimetric Determination of Solubility

This method involves precipitating scandium hydroxide from a solution, and then drying and
weighing the precipitate to determine its mass, from which solubility can be calculated.

Materials:

A known aqueous solution of a soluble scandium salt (e.g., ScCls)
o A precipitating agent (e.g., NaOH or NH4OH solution)

» Deionized water

o Beakers, graduated cylinders

« Filtration apparatus (Gooch crucible, filter paper)

e Drying oven

e Analytical balance

» Desiccator

Procedure:

» Precipitation:
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o To a known volume and concentration of a scandium salt solution, slowly add the
precipitating agent while stirring continuously until precipitation is complete.

o Heat the solution gently to encourage the formation of larger, more easily filterable
particles.

o Allow the precipitate to digest (stand in the mother liquor) for a period to promote particle
growth and reduce impurities.

« Filtration and Washing:
o Filter the precipitate through a pre-weighed Gooch crucible.

o Wash the precipitate with deionized water to remove any soluble impurities. A common ion
solution (e.g., very dilute NaOH) can be used to minimize precipitate loss.

e Drying and Weighing:

o Dry the crucible and precipitate in a drying oven at a suitable temperature (e.g., 110°C)
until a constant weight is achieved.

o Cool the crucible in a desiccator before weighing.

o The mass of the scandium hydroxide is the final weight minus the initial weight of the
crucible.

Calculations:
e Moles of Sc(OH)s:

o Moles Sc(OH)s = Mass of Sc(OH)s / Molar mass of Sc(OH)s
e Molar Solubility (s):

o s = Moles Sc(OH)s / Initial volume of the scandium salt solution (in L)

Visualizations of Pathways and Workflows
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Dissolution Pathway of Scandium Hydroxide

Scandium hydroxide is an amphoteric compound, meaning it can react as both an acid and a
base, leading to its dissolution in both acidic and alkaline environments.

Alkaline Conditions (pH > 11)

- Sc(OH)s(s) Dissolution [Sc(OH)el*~(aq)

Acidic Conditions (pH < 4)

Dissolution
Sc(OH)3(s) S (e

Neutral/Slightly Alkaline Conditions

SC(OH)3(S)  pintmiatatatatetetntetutet Sc(OH)2*(aq)
Slight Dissolution

Sc(OH)s(aq)

Click to download full resolution via product page

Caption: Amphoteric dissolution of Sc(OH)s.

Experimental Workflow for Ksp Determination by
Titration

The following diagram illustrates the logical flow of the experimental procedure for determining
the solubility product constant (Ksp) of scandium hydroxide using the acid-base titration
method.
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Caption: Workflow for Ksp determination.

Logical Relationship of Scandium Species in Aqueous
Solution vs. pH
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This diagram, based on potential-pH diagrams, illustrates the predominant scandium species
present in an aqueous solution as a function of pH.

Sc3*(aq) Increasing pH Sc(OH)s(s) Increasing pH [Sc(OH)s]*~(aq)

24 =A=11 > (Dominant) (Precipitate) (Soluble Complex)

Click to download full resolution via product page

Caption: Scandium species vs. solution pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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